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Compound of Interest

Compound Name: Phenylacetone

Cat. No.: B166967 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the toxicological profiles of phenylacetone and its primary

metabolites: 4-hydroxyphenylacetone, benzoic acid, and hippuric acid. The information is

compiled from various scientific studies to support further research and drug development

endeavors.

Phenylacetone, a known metabolite of amphetamine and methamphetamine, undergoes

further biotransformation in the body, leading to the formation of several metabolites.

Understanding the comparative toxicity of the parent compound and its metabolic byproducts is

crucial for a complete safety assessment. This guide summarizes the available quantitative

toxicological data, details the experimental methodologies used in key studies, and provides

visual representations of metabolic pathways and experimental workflows.

Executive Summary of Toxicological Data
The following tables provide a comparative summary of the available quantitative toxicological

data for phenylacetone and its key metabolites.

Table 1: Acute Toxicity Data
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Compound Test Species
Route of
Administration

LD50 Citation

Phenylacetone Mouse Intraperitoneal 540 mg/kg

Phenylacetone Rat Oral 2,565 mg/kg

Benzoic Acid Rat Oral >2000 mg/kg

Benzoic Acid Human Oral

500 mg/kg

(minimum lethal

dose)

Hippuric Acid Rat Intraperitoneal 1500 mg/kg [1]

Table 2: Cytotoxicity Data

Compound Test System Endpoint Results Citation

4-

Hydroxyphenylac

etone

Rat Liver Slices
Hepatocyte

Viability

~50% cell death

at 5 mM

Acetaminophen

(for comparison)
Rat Liver Slices

Hepatocyte

Viability

Not toxic up to

50 mM

Table 3: Genotoxicity Data
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Compound Assay
Test
System

Metabolic
Activation

Results Citation

Benzoic Acid Ames Test
Salmonella

typhimurium

With and

without S9
Negative [2]

Benzoic Acid
Chromosoma

l Aberration

Human

Lymphocytes
-

Positive (at

200 and 500

µg/mL)

[2]

Benzoic Acid
Micronucleus

Test

Human

Lymphocytes
-

Positive (at

200 and 500

µg/mL)

[2]

Metabolic Pathways and Experimental Workflows
To visually represent the metabolic fate of phenylacetone and the methodologies employed in

toxicological testing, the following diagrams have been generated using Graphviz.
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Metabolic Pathway of Phenylacetone
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Phenylacetone

Oxidative Deamination
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Experimental Workflow for In Vitro Genotoxicity Testing

Ames Test (OECD 471) In Vitro Micronucleus Assay (OECD 487)

Bacterial Strains
(S. typhimurium, E. coli)

Test Compound Exposure
(+/- S9 Activation)
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Mammalian Cells
(e.g., Human Lymphocytes)

Test Compound Exposure

Cytochalasin B Treatment

Harvest and Stain

Score Micronuclei
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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